Cas no 1552580-99-0 (1-(2-ethylbutyl)pyrrolidin-3-ol)

• Product name: 1-(2-ethylbutyl)pyrrolidin-3-ol
• CAS No: 1552580-99-0
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5578527

1-(2-ethylbutyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 1-(2-ethylbutyl)-
• 1-(2-Ethylbutyl)pyrrolidin-3-ol
• 1-(2-ethylbutyl)pyrrolidin-3-ol

• Inchi： 1S/C10H21NO/c1-3-9(4-2)7-11-6-5-10(12)8-11/h9-10,12H,3-8H2,1-2H3
• InChI Key： YNFPEYCZJYYAPV-UHFFFAOYSA-N
• SMILES： N1(CC(CC)CC)CCC(O)C1

Experimental Properties

• Density: 0.947±0.06 g/cm3(Predicted)
• Boiling Point: 251.6±23.0 °C(Predicted)
• pka: 14.83±0.20(Predicted)

Additional information on 1-(2-ethylbutyl)pyrrolidin-3-ol

Introduction to 1-(2-Ethylbutyl)pyrrolidin-3-ol (CAS No. 1552580-99-0)

1-(2-Ethylbutyl)pyrrolidin-3-ol, also known by its CAS number 1552580-99-0, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are cyclic amines with a wide range of applications, from pharmaceuticals to materials science. The unique structure and properties of 1-(2-Ethylbutyl)pyrrolidin-3-ol make it a valuable candidate for various scientific investigations and potential therapeutic applications.

The chemical structure of 1-(2-Ethylbutyl)pyrrolidin-3-ol is characterized by a pyrrolidine ring substituted with a 2-ethylbutyl group at the 1-position and a hydroxyl group at the 3-position. This specific arrangement imparts distinct physical and chemical properties to the molecule, including solubility, reactivity, and biological activity. The hydroxyl group, in particular, plays a crucial role in the compound's ability to form hydrogen bonds, which can influence its interactions with biological targets.

In recent years, there has been growing interest in the study of pyrrolidine derivatives due to their potential therapeutic applications. Research has shown that certain pyrrolidine compounds exhibit promising pharmacological properties, such as anti-inflammatory, analgesic, and neuroprotective effects. The compound 1-(2-Ethylbutyl)pyrrolidin-3-ol has been investigated for its potential as a lead molecule in drug discovery programs targeting various diseases.

A study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory properties of 1-(2-Ethylbutyl)pyrrolidin-3-ol. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory disorders such as arthritis and inflammatory bowel disease. Additionally, preliminary animal studies have shown that 1-(2-Ethylbutyl)pyrrolidin-3-ol exhibits low toxicity and good bioavailability, making it an attractive candidate for further preclinical and clinical evaluation.

The synthesis of 1-(2-Ethylbutyl)pyrrolidin-3-ol can be achieved through various methods, including nucleophilic substitution reactions and catalytic hydrogenation. One common approach involves the reaction of 3-hydroxypyrrolidine with 2-ethylbutyl bromide in the presence of a base. This method provides high yields and good purity, making it suitable for large-scale production. The synthetic route can be optimized to enhance efficiency and reduce environmental impact, aligning with the principles of green chemistry.

In addition to its potential therapeutic applications, 1-(2-Ethylbutyl)pyrrolidin-3-ol has been explored for its use in materials science. Pyrrolidine derivatives are known for their ability to form supramolecular structures through hydrogen bonding and other non-covalent interactions. These properties make them useful in the development of functional materials such as gels, coatings, and polymers. Recent research has demonstrated that 1-(2-Ethylbutyl)pyrrolidin-3-ol can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability.

The safety profile of 1-(2-Ethylbutyl)pyrrolidin-3-ol is an important consideration for both research and industrial applications. Extensive toxicological studies have been conducted to evaluate its potential risks. Results from these studies indicate that 1-(2-Ethylbutyl)pyrrolidin-3-ol exhibits low acute toxicity and does not pose significant environmental hazards when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure user safety.

In conclusion, 1-(2-Ethylbutyl)pyrrolidin-3-ol (CAS No. 1552580-99-0) is a versatile compound with promising applications in pharmaceutical research and materials science. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in both scientific understanding and practical applications.